Cas no 1132910-79-2 (Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate
• CAS No: 1132910-79-2
• MF: C₁₆H₁₉F₃N₂O₂
• MW: 328.329474687576
• MDL: MFCD22571658
• CID: 1028826
• PubChem ID: 71710978
• Update Time: 2025-10-29

Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate
• [2-(5-Trifluoromethyl-1H-indol-3-yl)-ethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[2-[5-(trifluoromethyl)-1H-indol-3-yl]ethyl]carbamate
• AK137260
• AM807951
• KB-260005
• tert-butyl 2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl-carbamate
• tert-Butyl {2-[5-(trifluoromethyl)-1H-indol-3-yl]ethyl}carbamate
• AX8258828
• [2-(5-trifluoromethyl-1h-indol-3-yl)ethyl]carbamic acid tert-butyl ester
• A894449
• CS-0154369
• DB-362537
• DTXSID70856672
• C16H19F3N2O2
• C71440
• AKOS022171609
• DS-5813
• 1132910-79-2
• tert-Butyl(2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate
• TERT-BUTYL N-{2-[5-(TRIFLUOROMETHYL)-1H-INDOL-3-YL]ETHYL}CARBAMATE
• Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate

• MDL： MFCD22571658
• Inchi： 1S/C16H19F3N2O2/c1-15(2,3)23-14(22)20-7-6-10-9-21-13-5-4-11(8-12(10)13)16(17,18)19/h4-5,8-9,21H,6-7H2,1-3H3,(H,20,22)
• InChI Key： LIDUAVFHEXFKOH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(=CN2)CCNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 328.13986234g/mol
• Monoisotopic Mass: 328.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1
• XLogP3: 3.9

Experimental Properties

• Boiling Point: 454.0±45.0°C at 760 mmHg

Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate

Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate: A Comprehensive Overview

The compound Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate, identified by the CAS number 1132910-79-2, is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

Structurally, this compound consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an ethyl chain bearing a substituted indole ring. The indole ring is substituted at the 5-position with a trifluoromethyl group, introducing electronic and steric effects that can influence the compound's reactivity and biological activity. The presence of the trifluoromethyl group also enhances the molecule's stability and lipophilicity, making it suitable for diverse chemical transformations.

Recent studies have highlighted the importance of tert-butyl carbamate derivatives in medicinal chemistry, particularly as intermediates in the synthesis of complex molecules with therapeutic potential. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising anti-inflammatory and anticancer activities due to their ability to modulate key cellular pathways.

In addition to its pharmacological relevance, this compound has been explored for its role in agrochemical applications. Field trials conducted by agricultural research institutions have shown that derivatives of Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate can act as effective plant growth regulators, enhancing crop yield under stress conditions such as drought or salinity.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and use to ensure compliance with occupational safety standards.

In conclusion, Tert-Butyl (2-(5-(trifluoromethyl)-1H-indol-3-yl)ethyl)carbamate stands out as a versatile building block in modern organic chemistry. Its unique structure and diverse applications underscore its importance in both academic research and industrial development.